Cas no 19136-91-5 (Propionic-d2 Acid)

• Product Name: Propionic-d2 Acid
• CAS No: 19136-91-5
• MF: C₃H₆O₂
• MW: 76.0908646583557
• CID: 137926
• PubChem ID: 12216724
• Update Time: 2025-08-03

Propionic-d2 Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic-2,2-d2acid (9CI)
• < 2,2-2H2> -Propansaeure
• 2,2-d2-propanoic acid
• 2,2-dideuterio-propionic acid
• 490652_ALDRICH
• I14-39788
• I14-40092
• propanoic-2-d2 acid
• Propionic acid-2,2-d2
• Propionic--d2 Acid
• propanoic acid-2,2-d2
• PROPIONIC-2,2-D2 ACID
• PROPIONIC ACID (2,2-D2)
• PROPIONIC-2,2-D2 ACID, 98 ATOM % D
• propionic-d2
• Propanoic-2,2-d2acid(9ci)
• AKOS015910323
• Propionic acid-2,2-d2, 98 atom % D
• 19136-91-5
• J-012373
• Propionic-d2 Acid
• 2,2-dideuteriopropanoic acid
• D99197
• DTXSID10480910
• Propanoic-2,2-d2 acid (9CI); Propionic-2,2-d2 acid (7CI, 8CI); a-Dideuteropropanolic acid; Propionic acid D2 (methylene-D2); Propionic acid 2,2-D2
• Propionic Acid (2,2-D2, 98%)
• DTXCID10431720

• Inchi： 1S/C3H6O2/c1-2-3(4)5/h2H2,1H3,(H,4,5)/i2D2
• InChI Key： XBDQKXXYIPTUBI-CBTSVUPCSA-N
• SMILES： OC(C([2H])([2H])C)=O

Computed Properties

• Exact Mass: 78.06186
• Monoisotopic Mass: 76.049332922g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.020 g/mL at 25 °C
• Melting Point: −24-−23 °C(lit.)
• Boiling Point: 141 °C(lit.)
• Flash Point: 125 °F
• Refractive Index: n20/D 1.386(lit.)
• PSA: 37.3
• Solubility: Soluble in ethanol \ ether \ chloroform \ water
• Vapor Pressure: 4.2±0.3 mmHg at 25°C

Propionic-d2 Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3463
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： 23-36-45
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)